Cas no 58515-54-1 (3-Ethylpicolinonitrile)
3-Ethylpicolinonitrile is a nitrile-substituted pyridine derivative with the molecular formula C8H8N2. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries. Its pyridine core and nitrile functional group make it a versatile building block for constructing heterocyclic compounds. The ethyl substituent enhances its lipophilicity, which can be advantageous in modifying the physicochemical properties of target molecules. The compound exhibits stability under standard handling conditions and is compatible with a range of reaction conditions, including nucleophilic substitutions and metal-catalyzed couplings. Its well-defined structure and reactivity profile facilitate precise synthetic applications.
3-Ethylpicolinonitrile structure
Product Name:3-Ethylpicolinonitrile
CAS No:58515-54-1
MF:C8H8N2
MW:132.162521362305
MDL:MFCD05982125
CID:948613
PubChem ID:13415151
Update Time:2025-11-02
3-Ethylpicolinonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-cyano-3-ethylpyridine
- 3-ethylpyridine-2-carbonitrile
- 2-Pyridinecarbonitrile,3-ethyl
- 3-ethyl-2-pyridinecarbonitrile
- COPNNCNAIOAIDF-UHFFFAOYSA
- COPNNCNAIOAIDF-UHFFFAOYSA-N
- DTXSID20540094
- 3-ethylpicolinonitrile
- COPNNCNAIOAIDF-UHFFFAOYSA-
- AKOS006293488
- MFCD05982125
- 58515-54-1
- SCHEMBL6109965
- SB53615
- CS-0224798
- EN300-121013
- Z1198166295
- InChI=1/C8H8N2/c1-2-7-4-3-5-10-8(7)6-9/h3-5H,2H2,1H3
- DB-081977
- AS-35543
- 3-Ethylpicolinonitrile
-
- MDL： MFCD05982125
- Inchi： 1S/C8H8N2/c1-2-7-4-3-5-10-8(7)6-9/h3-5H,2H2,1H3
- InChI Key： COPNNCNAIOAIDF-UHFFFAOYSA-N
- SMILES： N1C=CC=C(C=1C#N)CC
Computed Properties
- Exact Mass: 132.06900
- Monoisotopic Mass: 132.068748264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 36.7Ų
Experimental Properties
- PSA: 36.68000
- LogP: 1.51568
3-Ethylpicolinonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E939358-10mg |
3-Ethylpicolinonitrile |
58515-54-1 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E939358-50mg |
3-Ethylpicolinonitrile |
58515-54-1 | 50mg |
$ 185.00 | 2022-06-05 | ||
| TRC | E939358-100mg |
3-Ethylpicolinonitrile |
58515-54-1 | 100mg |
$ 295.00 | 2022-06-05 | ||
| Alichem | A029207736-5g |
3-Ethylpicolinonitrile |
58515-54-1 | 95% | 5g |
$1433.80 | 2023-09-01 | |
| Alichem | A029207736-10g |
3-Ethylpicolinonitrile |
58515-54-1 | 95% | 10g |
$2186.88 | 2023-09-01 | |
| Alichem | A029207736-25g |
3-Ethylpicolinonitrile |
58515-54-1 | 95% | 25g |
$3789.52 | 2023-09-01 | |
| Chemenu | CM522435-1g |
3-Ethylpicolinonitrile |
58515-54-1 | 95% | 1g |
$744 | 2022-06-10 | |
| abcr | AB479934-250 mg |
3-Ethylpicolinonitrile; . |
58515-54-1 | 250MG |
€482.50 | 2022-03-01 | ||
| abcr | AB479934-1 g |
3-Ethylpicolinonitrile; . |
58515-54-1 | 1g |
€946.00 | 2022-03-01 | ||
| Enamine | EN300-121013-0.05g |
3-ethylpyridine-2-carbonitrile |
58515-54-1 | 95% | 0.05g |
$188.0 | 2023-07-07 |
3-Ethylpicolinonitrile Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
58515-54-1 (3-Ethylpicolinonitrile) Related Products
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